2-(3,4-difluorophenyl)-N-methylpyrrolidine-1-carboxamide

• IUPAC Name: 2-(3,4-difluorophenyl)-N-methylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H14F2N2O/c1-15-12(17)16-6-2-3-11(16)8-4-5-9(13)10(14)7-8/h4-5,7,11H,2-3,6H2,1H3,(H,15,17)
• InChI Key: LPOGUUHMZPLHAS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1CCCC1C2=CC(=C(C=C2)F)F
• Molecular Formula: C12H14F2N2O
• Molecular Weight: 240.25 g/mol

Description

2-(3,4-difluorophenyl)-N-methylpyrrolidine-1-carboxamide, commonly known as DF-MPJC, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of pyrrolidine carboxamides and has been found to exhibit promising results in various scientific research studies.

Mechanism of Action

DF-MPJC exerts its effects by modulating the activity of certain ion channels and receptors in the body. It has been found to selectively target the TRPV1 ion channel and the NMDA receptor, both of which are involved in pain perception and inflammation. DF-MPJC has also been found to modulate the activity of the cannabinoid receptor CB2, which is involved in the regulation of the immune system.
Biochemical and Physiological Effects:
DF-MPJC has been found to exhibit anti-inflammatory and analgesic effects in various animal models. It has been shown to reduce the production of pro-inflammatory cytokines and to decrease the activity of immune cells involved in inflammation. DF-MPJC has also been found to reduce pain perception and to improve motor function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

DF-MPJC has several advantages for lab experiments, including its high potency and selectivity for certain ion channels and receptors. However, its limited solubility in aqueous solutions can make it challenging to use in certain experimental setups. Additionally, the high cost of DF-MPJC can be a limiting factor for some research groups.

Future Directions

DF-MPJC has shown promising results in various scientific research studies, and there are several potential future directions for its use. One area of interest is the development of DF-MPJC-based therapies for the treatment of chronic pain and inflammation. Another potential application is the use of DF-MPJC as a neuroprotective agent in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential of DF-MPJC and to develop effective therapies based on its properties.
Conclusion:
In conclusion, DF-MPJC is a chemical compound that has shown promising results in various scientific research studies. Its potential therapeutic applications in the treatment of pain, inflammation, and neurological disorders make it an important area of research. Further studies are needed to fully understand the mechanism of action and potential therapeutic uses of DF-MPJC.

Synthesis Methods

DF-MPJC can be synthesized through a multi-step process involving the condensation of N-methylpyrrolidine-1-carboxylic acid with 3,4-difluoroaniline. The resulting intermediate is then subjected to further reactions to obtain the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

DF-MPJC has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and neuroprotective effects. DF-MPJC has also been found to modulate the activity of certain ion channels and receptors, making it a potential candidate for the treatment of various neurological disorders.